2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide

• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol
• IUPAC Name: 2-(2-methylprop-2-enoxy)-N-phenylbenzamide
• InChI: InChI=1S/C17H17NO2/c1-13(2)12-20-16-11-7-6-10-15(16)17(19)18-14-8-4-3-5-9-14/h3-11H,1,12H2,2H3,(H,18,19)
• InChI Key: PNQCEOALXBGNFJ-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=CC=C1C(=O)NC2=CC=CC=C2

Description

2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide, also known as FTY720, is a synthetic sphingosine analog that has been widely studied for its potential therapeutic applications. This compound was first synthesized in the 1990s and has since been the subject of numerous scientific investigations due to its unique mechanism of action and potential therapeutic benefits.

Mechanism of Action

2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide exerts its effects through its action on sphingosine-1-phosphate (S1P) receptors. Specifically, 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide is phosphorylated by sphingosine kinase 2 to form 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide-phosphate, which then binds to S1P receptors on lymphocytes and prevents their egress from lymphoid organs. This results in a reduction in the number of circulating lymphocytes, which in turn reduces inflammation and immune responses.
Biochemical and Physiological Effects:
2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on lymphocyte trafficking, 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide has been shown to modulate the activity of various enzymes and signaling pathways. 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide has also been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide for lab experiments is its well-established mechanism of action. This allows for more precise and targeted experiments. However, one limitation of 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide. One area of interest is the development of more selective S1P receptor modulators that can target specific subtypes of the receptor. Another area of interest is the investigation of 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide's potential therapeutic applications in other diseases, such as Alzheimer's disease and stroke. Additionally, there is ongoing research into the potential use of 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide as a neuroprotective agent.

Synthesis Methods

The synthesis of 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide involves several steps, starting with the reaction of phenylacetic acid with thionyl chloride to form phenylacetyl chloride. This intermediate is then reacted with 2-aminoethanol to form the corresponding amide. Next, the amide is reacted with 2-methyl-2-propen-1-ol in the presence of a Lewis acid catalyst to form the final product, 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide.

Scientific Research Applications

2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide has been extensively studied for its potential therapeutic applications in a variety of diseases, including multiple sclerosis, cancer, and transplant rejection. In multiple sclerosis, 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide has been shown to reduce the frequency of relapses and slow the progression of the disease. In cancer, 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide has been shown to induce apoptosis in cancer cells and inhibit tumor growth. In transplant rejection, 2-[(2-methyl-2-propenyl)oxy]-N-phenylbenzamide has been shown to prevent graft rejection by suppressing the immune response.